Cas no 1805465-87-5 (4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile
• CAS No: 1805465-87-5
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4895226
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile

• Inchi： 1S/C10H10F2N2O/c1-6-8(9(11)12)7(3-4-13)5-14-10(6)15-2/h5,9H,3H2,1-2H3
• InChI Key： DFVWNCWGVJKBMC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C)OC)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile

Introduction to 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile (CAS No. 1805465-87-5)

4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile, identified by its CAS number 1805465-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a difluoromethyl substituent, an acetonyl group, and methoxy and methyl groups, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent advancements in medicinal chemistry have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to enzymatic degradation. For instance, studies have shown that the introduction of a difluoromethyl moiety can significantly improve the binding affinity of kinase inhibitors, making them more effective in therapeutic applications.

The acetonyl group at the 5-position of the pyridine ring further contributes to the structural complexity and reactivity of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile. This functional group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. In particular, the acetonyl group can undergo condensation reactions with hydrazines or hydroxylamine derivatives to form pyrazole or oxazole derivatives, respectively. These heterocyclic structures are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent research has highlighted the potential of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile as a key intermediate in the development of novel therapeutic agents. For example, studies have explored its utility in synthesizing small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in diseases such as cancer and neurodegenerative disorders. The combination of the difluoromethyl, acetonyl, methoxy, and methyl groups provides a rich scaffold for designing molecules with high selectivity and potency. Additionally, computational modeling studies have suggested that this compound may exhibit favorable pharmacokinetic profiles due to its optimized molecular geometry and electronic distribution.

The methoxy group at the 2-position of the pyridine ring also plays a crucial role in modulating the biological activity of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile. Methoxy-substituted pyridines are well-documented for their role in enhancing solubility and improving cell membrane permeability, which are critical factors for drug delivery. Furthermore, methoxy groups can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. This has been leveraged in the design of peptidomimetics and kinase inhibitors, where methoxy substitution enhances receptor binding and reduces off-target effects.

In agrochemical research, 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile has been investigated as a precursor for synthesizing novel pesticides with improved efficacy and environmental safety. The structural features of this compound allow for the development of molecules that target specific enzymatic pathways in pests while minimizing toxicity to non-target organisms. Recent studies have demonstrated that derivatives of this compound exhibit potent insecticidal activity by interfering with essential metabolic processes in insects. This aligns with global efforts to develop sustainable agrochemicals that protect crops without harming beneficial organisms or ecosystems.

The synthesis of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include nucleophilic substitution reactions to introduce the desired functional groups at specific positions on the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These techniques are essential for producing complex molecules with precise structural features required for biological activity.

The chemical properties of this compound make it an attractive candidate for further exploration in drug discovery pipelines. Its ability to serve as a building block for diverse bioactive molecules underscores its importance in synthetic organic chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile will remain at the forefront of innovation in pharmaceuticals and agrochemicals.

In conclusion,4-(Difluoromethyl)-2-methoxy-3-methylpyridine-5-acetonitrile (CAS No. 1805465-87-5) is a multifunctional compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features enable the synthesis of highly active molecules targeting various diseases and pests. As our understanding of biological systems advances, compounds like this will continue to play a crucial role in developing next-generation therapeutics and sustainable agricultural solutions.